Cas no 2098086-92-9 (1-(4-fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride)

• Product Name: 1-(4-fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride
• CAS No: 2098086-92-9
• MF: C₁₂H₁₉ClFN
• MW: 231.737365961075
• CID: 5728369
• PubChem ID: 86263022
• Update Time: 2025-11-06

1-(4-fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• starbld0024267
• 1-(4-fluorophenyl)-3,3-dimethylbutan-1-amine;hydrochloride
• 2098086-92-9
• AKOS026747702
• 1-(4-fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride
• EN300-42541
• F2167-2081

• Inchi： 1S/C12H18FN.ClH/c1-12(2,3)8-11(14)9-4-6-10(13)7-5-9;/h4-7,11H,8,14H2,1-3H3;1H
• InChI Key： AOMHSQLKNIAQSY-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C(CC(C)(C)C)N

Computed Properties

• Exact Mass: 231.1190055g/mol
• Monoisotopic Mass: 231.1190055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

1-(4-fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride

Introduction to 1-(4-fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride (CAS No. 2098086-92-9)

1-(4-fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride, with the chemical formula C₁₁H₁₇FNOHCl, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of intense study for potential therapeutic applications. The presence of a fluorine atom at the para position of the phenyl ring and the structural motif of a tertiary amine significantly influences its pharmacokinetic and pharmacodynamic properties, positioning it as a promising candidate for further exploration in drug discovery.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for formulation development and bioavailability studies. This property makes it particularly useful in preclinical and clinical trials where intravenous or oral administration is considered. The structural features of 1-(4-fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride suggest potential interactions with various biological targets, including enzymes and receptors involved in metabolic pathways, neurodegenerative diseases, and inflammatory responses.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with biological targets with high precision. Studies have indicated that the fluorine atom at the para position of the phenyl ring enhances the binding affinity by introducing favorable electrostatic interactions and steric complementarity with specific amino acid residues in protein targets. This has opened new avenues for designing molecules with improved selectivity and efficacy.

In the realm of drug discovery, 1-(4-fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride has been explored as a potential scaffold for developing novel therapeutic agents. Its structural flexibility allows for modifications at multiple positions, enabling the creation of libraries of derivatives with tailored biological activities. For instance, modifications at the tertiary amine group can lead to compounds with enhanced solubility or altered metabolic stability, while changes at the phenyl ring can fine-tune interactions with specific biological targets.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Preclinical studies have suggested that fluorinated amine derivatives like 1-(4-fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride may modulate neurotransmitter systems involved in conditions such as Alzheimer's disease, Parkinson's disease, and depression. The ability to interact with key enzymes and receptors in these pathways without causing significant off-target effects is a critical factor in developing safe and effective treatments.

The synthesis of 1-(4-fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve regioselectivity and enantioselectivity during the synthesis process. These techniques not only improve the efficiency of production but also enhance the overall quality of the final product.

The pharmacological profile of this compound has been extensively evaluated through in vitro and in vivo studies. Initial experiments have demonstrated its ability to inhibit specific enzymes involved in inflammation and oxidative stress, which are key mechanisms underlying various chronic diseases. Additionally, studies have shown that 1-(4-fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride exhibits antioxidant properties, making it a candidate for therapeutic intervention in conditions associated with oxidative damage.

The development of novel drug candidates is often accompanied by rigorous safety assessments to ensure that they are suitable for human use. Toxicology studies have been conducted on 1-(4-fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride to evaluate its acute and chronic toxicity profiles. These studies have provided valuable insights into its safety margins and potential side effects, which are essential for determining appropriate dosing regimens in future clinical trials.

The role of fluorine atoms in pharmaceutical chemistry cannot be overstated. Their presence can significantly alter the pharmacological properties of molecules by influencing their metabolic stability, binding affinity, and distribution within biological systems. The incorporation of fluorine into drug candidates has led to numerous successful marketed drugs that exhibit improved efficacy and reduced toxicity compared to their non-fluorinated counterparts.

As research continues to uncover new applications for 1-(4-fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships facilitate the translation of laboratory findings into clinical reality by leveraging expertise from multiple disciplines. The collective efforts of chemists, biologists, pharmacologists, and clinicians are essential for advancing this compound from a laboratory curiosity to a viable therapeutic option for patients worldwide.

The future prospects for 1-(4-fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride appear promising given its unique structural features and demonstrated biological activities. Ongoing research is focused on optimizing its pharmacokinetic properties through structural modifications and exploring new therapeutic indications where it may offer significant benefits over existing treatments.